Cas no 76880-29-0 (Boc-Cys(Npys)-OH)

• Product Name: Boc-Cys(Npys)-OH
• CAS No: 76880-29-0
• MF: C₁₃H₁₇N₃O₆S₂
• MW: 375.420580625534
• MDL: MFCD00153301
• CID: 565441
• PubChem ID: 57647493
• Update Time: 2025-09-22

Boc-Cys(Npys)-OH Chemical and Physical Properties

Names and Identifiers

• L-Alanine,N-[(1,1-dimethylethoxy)carbonyl]-3-[(3-nitro-2-pyridinyl)dithio]-
• BOC-CYS(NPYS)-OH
• Boc-L-Cys(Npys)-OH
• 15554_ALDRICH
• AC1L2YY3
• AC1Q1MSX
• AC1Q208C
• Boc-cys(npys)
• BocCys(NPys)-OH
• Boc-Cys-S-(3-nitro-2-pyridinesulfenyl)
• n-(tert-butoxycarbonyl)-3-[(3-nitropyridin-2-yl)disulfanyl]-l-alanine
• Nalpha-Boc-S-(3-nitro-2-pyridylthio)-L-cysteine
• N-t-butoxycarbonyl-S-(3-nitro-2-pyridylthio)-L-cysteine
• t-Bcnp
• L-Alanine, N-((1,1-dimethylethoxy)carbonyl)-3-((3-nitro-2-pyridinyl)dithio)-
• CS-0201577
• BCNP
• SCHEMBL8607169
• (2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-[(3-nitropyridin-2-yl)disulfanyl]propanoic acid
• AKOS025289406
• N-alpha-t-Butyloxycarbonyl-S-(3-nitro-2-pyridylthio)-L-cysteine (Boc-L-Cys(Npys)-OH)
• MFCD00153301
• HY-W141779
• Boc-Cys(Npys)-OH, >=99.0% (TLC)
• N(alpha)-Boc-S-(3-nitro-2-pyridylthio)-L-cysteine
• AS-49022
• t-Butyloxycarbonyl-(S-(3-nitro-2-pyridinesulfenyl))cysteine
• (R)-2-((tert-Butoxycarbonyl)amino)-3-((3-nitropyridin-2-yl)disulfanyl)propanoic acid
• 76880-29-0
• DTXSID10227685
• A917311
• N-(tert-Butoxycarbonyl)-S-((3-nitropyridin-2-yl)thio)-L-cysteine
• (R)-2-(tert-butoxycarbonylamino)-3-((3-nitropyridin-2-yl)disulfanyl)propanoic acid
• FD21291
• DA-71629
• (2R)-2-[(TERT-BUTOXYCARBONYL)AMINO]-3-[(3-NITROPYRIDIN-2-YL)DISULFANYL]PROPANOIC ACID
• OVTLOLNDKQUMRH-QMMMGPOBSA-N
• DTXCID60150176
• Boc-Cys(Npys)-OH

• MDL： MFCD00153301
• Inchi： 1S/C13H17N3O6S2/c1-13(2,3)22-12(19)15-8(11(17)18)7-23-24-10-9(16(20)21)5-4-6-14-10/h4-6,8H,7H2,1-3H3,(H,15,19)(H,17,18)/t8-/m0/s1
• InChI Key： OVTLOLNDKQUMRH-QMMMGPOBSA-N
• SMILES： S(C[C@@H](C(=O)O)NC(=O)OC(C)(C)C)SC1C(=CC=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 375.056
• Monoisotopic Mass: 375.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 10
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 185A^2
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.9

Experimental Properties

• Color/Form: Light yellow powder.
• Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: ~160 °C (dec.)
• Boiling Point: 553.9°C at 760 mmHg
• Flash Point: 288.8°C
• Refractive Index: 1.615
• Solubility: Almost insoluble (0.068 g/l) (25 º C),
• PSA: 184.94000
• LogP: 3.62210
• Sensitiveness: Moisture Sensitive
• Optical Activity: [α]20/D −94±5°, c = 1% in methanol
• Solubility: Not determined

Boc-Cys(Npys)-OH Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25
• FLUKA BRAND F CODES：10-21
• Storage Condition：-15°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives